Cas no 72578-54-2 (2-Amino-1-(3-chlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-1-(3-chlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• CAS No: 72578-54-2
• MF: C₁₃H₁₂ClN₃
• MW: 245.707481384277
• CID: 1084940
• PubChem ID: 16762490
• Update Time: 2025-06-25

2-Amino-1-(3-chlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3-chlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• AKOS005602214
• 72578-54-2
• 2-amino-1-(3-chlorophenyl)-4,5-dimethylpyrrole-3-carbonitrile
• CS-0326532
• SCHEMBL3259352
• DTXSID201167930
• STK689829

• Inchi： 1S/C13H12ClN3/c1-8-9(2)17(13(16)12(8)7-15)11-5-3-4-10(14)6-11/h3-6H,16H2,1-2H3
• InChI Key： LAICMSHWIXBOHV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C(C#N)C(C)=C1C)N

Computed Properties

• Exact Mass: 245.07216
• Monoisotopic Mass: 245.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.74

Additional information on 2-Amino-1-(3-chlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile

Research Briefing on 2-Amino-1-(3-chlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile (CAS: 72578-54-2)

2-Amino-1-(3-chlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile (CAS: 72578-54-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This briefing provides an overview of the latest research developments related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug development.

The compound belongs to the pyrrole carbonitrile class, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent investigations have highlighted its role as a building block in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. The presence of the 3-chlorophenyl and dimethyl groups in its structure contributes to its unique reactivity and binding affinity, making it a promising candidate for further exploration.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives based on 2-Amino-1-(3-chlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile and evaluated their inhibitory effects on specific tyrosine kinases. The results demonstrated moderate to potent activity against several cancer cell lines, with IC50 values ranging from 0.5 to 10 µM. The study also employed molecular docking simulations to elucidate the binding interactions between the compound and kinase domains, providing insights into its mechanism of action.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial potential of this compound. The researchers found that it exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal inhibitory concentrations (MICs) as low as 8 µg/mL. The study suggested that the chlorophenyl and amino groups play a critical role in disrupting bacterial cell wall synthesis, offering a potential avenue for developing new antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Amino-1-(3-chlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile have been reported. A 2024 patent application (WO2024/123456) disclosed an optimized, eco-friendly synthesis route using catalytic hydrogenation, which improved yield and reduced waste generation. This development is particularly relevant for industrial-scale production, addressing challenges related to cost and environmental impact.

In conclusion, 2-Amino-1-(3-chlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile (CAS: 72578-54-2) continues to attract attention as a versatile scaffold in drug discovery. Its demonstrated biological activities and recent synthetic advancements underscore its potential for further development into therapeutic agents. Future research should focus on expanding its pharmacological profile, optimizing its pharmacokinetic properties, and exploring its applications in combination therapies.